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Abstract

Methyl p-tert-butylphenylacetate is an aromatic ester recognized for its significant role as a
fragrance and flavoring agent. This document provides a comprehensive overview of its
discovery, synthesis, physicochemical properties, and applications. Detailed experimental
protocols for its synthesis via Fischer esterification are presented, alongside tabulated
guantitative data for its physical and spectral characteristics. This guide also includes workflow
diagrams generated using DOT language to illustrate synthetic pathways, serving as a
technical resource for professionals in chemical research and development.

Introduction

Methyl 2-(4-tert-butylphenyl)acetate, commonly known as Methyl p-tert-butylphenylacetate,
is a synthetic organic compound valued for its pleasant, warm, fruity-sweet odor with woody
and camphoraceous undertones.[1][2] Its chemical stability and distinctive scent profile have
established it as a key ingredient in the fragrance and cosmetics industries.[1][3] Furthermore,
its designation as a flavoring agent by regulatory bodies highlights its broader applications in
the food industry.[4][5] This guide delves into the technical aspects of this compound, from its
synthesis to its material properties, providing a foundational resource for scientific and
industrial applications.
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History and Discovery

While the specific date and discoverer of Methyl p-tert-butylphenylacetate are not
extensively documented in readily available literature, its development can be situated within
the broader context of the mid-20th-century expansion of synthetic aroma chemicals. The post-
war era saw a surge in the systematic exploration of synthetic molecules for use in fragrances
and flavors, driven by the demand for novel scents and the need for consistent, cost-effective
alternatives to natural extracts. The synthesis of this and similar esters is based on well-
established chemical reactions, such as Fischer esterification, a classic method developed in
the late 19th century. Its use is documented in scientific literature reviews of fragrance
compounds dating back to at least 1978.[6]

Synthesis and Mechanism

The primary route for the industrial synthesis of Methyl p-tert-butylphenylacetate is the
Fischer esterification of p-tert-butylphenylacetic acid with methanol in the presence of an acid
catalyst.

Synthesis of the Precursor: p-tert-butylphenylacetic acid

A key precursor, p-tert-butylphenylacetic acid, can be synthesized from p-tert-
butylacetophenone. One patented method involves reacting p-tert-butylacetophenone with
morpholine and sulfur, followed by acidification to yield the desired carboxylic acid.[4]

Fischer Esterification

The esterification process involves the protonation of the carboxylic acid, making it more
electrophilic for nucleophilic attack by methanol. This is a reversible reaction, so an excess of
the alcohol (methanol) is typically used to drive the equilibrium towards the formation of the
ester.

General Synthesis Workflow

The following diagram illustrates the general two-step workflow for the synthesis of Methyl p-
tert-butylphenylacetate.
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Step 1: Precursor Synthesis

Step 2: Esterification
Willgerodt-Kindler Reaction
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Caption: General workflow for the synthesis of Methyl p-tert-butylphenylacetate.

Experimental Protocols
Synthesis of p-tert-butylphenylacetic acid

This protocol is adapted from patent literature describing a related process.[4][7]

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux
condenser, add p-tert-butylacetophenone (1.0 eq), morpholine (1.2 eq), and sulfur (2.5 eq).

o Reaction: Heat the mixture with constant stirring. The temperature is gradually raised to and
maintained at reflux for several hours until the reaction is complete (monitored by TLC).

¢ Intermediate Isolation: Cool the reaction mixture and pour it into a suitable solvent like
ethanol to precipitate the thioamide intermediate.

e Hydrolysis: The isolated intermediate is then hydrolyzed in a solution of acetic acid,
concentrated sulfuric acid, and water. The mixture is heated to reflux for approximately 3
hours.[7]

 Purification: After cooling, the reaction mixture is poured into cold water. The resulting
precipitate is filtered, washed with water, and recrystallized from an ethanol/water mixture to
yield pure p-tert-butylphenylacetic acid.
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Synthesis of Methyl p-tert-butylphenylacetate (Fischer
Esterification)

This is a general laboratory procedure for Fischer esterification.[8][9]

e Reaction Setup: To a round-bottom flask containing p-tert-butylphenylacetic acid (1.0 eq),
add a large excess of anhydrous methanol (e.g., 10-20 eq), which also serves as the
solvent.

o Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid
(e.g., 0.1 eq) to the mixture while stirring.

o Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx.
65°C) for 2-4 hours. The reaction progress can be monitored using Thin Layer
Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Remove the
excess methanol using a rotary evaporator.

o Extraction: Dissolve the residue in a suitable organic solvent such as ethyl acetate. Wash the
organic layer sequentially with water, a saturated sodium bicarbonate (NaHCOs) solution (to
neutralize the acid catalyst), and finally with brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOea), filter, and
concentrate under reduced pressure to obtain the crude product. Further purification can be
achieved by vacuum distillation to yield pure Methyl p-tert-butylphenylacetate as a
colorless oily liquid.[4][7]

Physicochemical and Spectroscopic Data

Quantitative data for Methyl p-tert-butylphenylacetate is summarized below.

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 3549-23-3 [1114]
Molecular Formula C13H1802 [1]
Molecular Weight 206.28 g/mol [1][10]
Appearance Colorless oily liquid [4107]
Boiling Point 106-107 °C @ 2 mmHg [1][2][4]
Density 0.999 g/mL at 25 °C [2][10]
Refractive Index (n20/D) 1.501 [2][10]

Solubility

Insoluble in water; soluble in

oils and ethanol

[1](7]

Flash Point

> 110 °C (> 230 °F)

[5107]

Table 2: Spectroscopic Data Summary

Spectroscopy Data Highlights Source(s)
Data available on PubChem,

1H NMR recorded on a Varian A-60 [1]
instrument.

13C NMR Data available on PubChem. [1]
Spectrum available on

FT-IR PubChem (Technique: [1][11]

CAPILLARY CELL: NEAT).

Mass Spec (GC-MS)

Fragmentation data available
in the NIST Mass

Spectrometry Data Center.

[1]

Note: While the existence of spectral data is confirmed, detailed peak lists and chemical shifts

are best obtained directly from spectral databases such as the one hosted on PubChem.[1]
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Applications and Relevance

The primary applications of Methyl p-tert-butylphenylacetate are driven by its organoleptic
properties.

Methyl
p-tert-butylphenylacetate
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Caption: Logical relationships between properties and applications.

e Fragrance Industry: It is extensively used in perfumes, soaps, deodorants, and shampoos to
impart a warm, fruity-sweet scent.[1] Its low volatility also makes it an excellent fixative,
extending the longevity of the fragrance.[3]

» Flavor Industry: The compound is recognized as a flavoring agent and has been evaluated
by JECFA.[4] It is used in food products like confectionery and beverages to enhance taste
profiles, particularly for chocolate and cocoa flavors.[2][5]

o Chemical Research: In a laboratory setting, it can be used as a solvent in organic synthesis
or as an analytical standard.[3]

Biological Activity and Drug Development Potential

Currently, there is limited public information regarding the specific biological activities or
signaling pathway interactions of Methyl p-tert-butylphenylacetate. It is listed in some
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databases as an "endogenous metabolite,” though the context and significance of this
classification are not well-defined.[2] The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) concluded that it poses "no safety concern at current levels of intake when used as a
flavouring agent".[4]

For drug development professionals, the compound's structure—an aromatic ring with a
lipophilic tert-butyl group and an ester moiety—could serve as a starting point for scaffold
hopping or fragment-based drug design. The tert-butyl group can enhance metabolic stability, a
desirable trait in drug candidates. However, its primary role remains in non-pharmaceutical
applications, and any potential therapeutic activity would require extensive future investigation.

Conclusion

Methyl p-tert-butylphenylacetate is a well-established synthetic compound with significant
commercial value in the fragrance and flavor industries. Its synthesis is achieved through
straightforward, classic organic chemistry reactions, making it accessible for industrial
production. While its history is not traced to a single discovery, its utility is a clear product of the
systematic chemical innovation of the 20th century. For researchers, it represents a versatile
aromatic ester with well-characterized physical properties. For professionals in drug
development, while not a therapeutic agent itself, its chemical structure may offer insights for
the design of new molecular entities. This guide has consolidated the available technical
information to serve as a comprehensive resource for its intended scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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